Cas no 1202771-93-4 (2-(3-Methylthiophen-2-yl)but-3-yn-2-ol)

• Product Name: 2-(3-Methylthiophen-2-yl)but-3-yn-2-ol
• CAS No: 1202771-93-4
• MF: C₉H₁₀OS
• MW: 166.240101337433
• CID: 2121146
• Update Time: 2023-08-04

2-(3-Methylthiophen-2-yl)but-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylthiophen-2-yl)but-3-yn-2-ol
• 2-(3-Methylthiophen-2-yl)but-3-yn-2-ol

• Inchi： 1S/C9H10OS/c1-4-9(3,10)8-7(2)5-6-11-8/h1,5-6,10H,2-3H3
• InChI Key： NQHGFRDQOSQWSG-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(C#C)(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 193
• Topological Polar Surface Area: 48.5